Cas no 75842-88-5 (1-[3-(diphenylmethoxy)propyl]-4-methyl-1,4-diazepane)

1-[3-(diphenylmethoxy)propyl]-4-methyl-1,4-diazepane structure
75842-88-5 structure
Product Name:1-[3-(diphenylmethoxy)propyl]-4-methyl-1,4-diazepane
CAS No:75842-88-5
MF:C22H30N2O
MW:338.486405849457
CID:1779578
PubChem ID:53362
Update Time:2025-04-21

1-[3-(diphenylmethoxy)propyl]-4-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(3-benzhydryloxypropyl)-4-methyl-1,4-diazepane
    • 1-[3-(diphenylmethoxy)propyl]-4-methyl-1,4-diazepane
    • 1-(3-(Diphenylmethoxy)propyl)-4-methylhexahydro-1H-1,4-diazepine
    • 75842-88-5
    • 1H-1,4-DIAZEPINE, HEXAHYDRO-1-(3-(DIPHENYLMETHOXY)PROPYL)-4-METHYL-
    • 1-(2-(Dwufenylometoksy)propylo)-4-methyloheksahydro-1,4-diazepin [Polish]
    • 1-(2-(Dwufenylometoksy)propylo)-4-methyloheksahydro-1,4-diazepin
    • DTXSID80226741
    • Inchi: 1S/C22H30N2O/c1-23-14-8-15-24(18-17-23)16-9-19-25-22(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-7,10-13,22H,8-9,14-19H2,1H3
    • InChI Key: JDEGBKIRVWQFHQ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)C1C=CC=CC=1)CCCN1CCN(C)CCC1

Computed Properties

  • Exact Mass: 338.235813585g/mol
  • Monoisotopic Mass: 338.235813585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 15.7Ų
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